BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of 2-Benzylaminopyridine
like melting and boiling points

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Benzylaminopyridine

Cat. No.: B160635

A Technical Guide to the Physical Properties of
2-Benzylaminopyridine

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical entities is paramount. This guide provides an in-
depth look at the physical characteristics of 2-Benzylaminopyridine, a compound of interest in
medicinal chemistry and organic synthesis.

Core Physical Properties

2-Benzylaminopyridine presents as a white to off-white crystalline powder under standard
conditions.[1][2] Its physical state and appearance are foundational identifiers for laboratory
use. Key quantitative physical properties are summarized in the table below.
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Physical Property Value Conditions

Melting Point 95-97 °C (lit)[112]

156-158 °C

Boiling Point 116-131 °C at 0.6 mmHg (lit.)[1][2]
182 °C at 12 mmHg

Molecular Weight 184.24 g/mol

Molecular Formula C12H12N2

Slightly soluble in water.
Solubility Soluble in organic solvents like

ethanol and chloroform.[3]

White to off-white crystalline

Appearance
powder.[1][2]

Experimental Protocols: Determination of Melting
and Boiling Points

While specific experimental documentation for the determination of 2-Benzylaminopyridine's
melting and boiling points is not detailed in the provided literature, standard methodologies for
organic compounds are applicable.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For a pure crystalline compound, this occurs over a narrow range. The general
procedure involves:

o Sample Preparation: A small amount of the dry, powdered 2-Benzylaminopyridine is
packed into a capillary tube, which is sealed at one end.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp apparatus or a Thiele tube, alongside a calibrated thermometer.
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e Heating: The sample is heated at a slow, controlled rate, typically 1-2 °C per minute,
especially when approaching the expected melting point.

e Observation: The temperature at which the first liquid appears and the temperature at which
the entire sample becomes liquid are recorded. This range is reported as the melting point.

Boiling Point Determination (at Reduced Pressure)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. For compounds that may decompose at their atmospheric
boiling point, determination at reduced pressure (vacuum) is common.

o Apparatus Setup: A small amount of 2-Benzylaminopyridine is placed in a distillation flask.
A capillary tube, sealed at one end, is inverted and placed into the liquid. The apparatus is
connected to a vacuum source and a manometer to measure the pressure.

e Heating: The sample is heated gently in a heating mantle or oil bath.

o Observation: As the temperature rises, air trapped in the capillary tube will bubble out. The
boiling point is the temperature at which the liquid level inside the capillary tube begins to
rise as the external pressure becomes equal to the vapor pressure of the liquid upon slow
cooling.

Synthesis of 2-Benzylaminopyridine

2-Benzylaminopyridine can be synthesized through several methods. One common approach
is the reaction of 2-chloropyridine with benzylamine. This nucleophilic substitution reaction is a
fundamental process in organic synthesis.

2-Chloropyridine
Nucleophilic
Base (e.g., K2COs) Substitution
Toluene, Heat

Benzylamine

2-Benzylaminopyridine
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Caption: Synthesis of 2-Benzylaminopyridine from 2-Chloropyridine and Benzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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